![molecular formula C17H17N3O3S2 B2797464 N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-(dimethylsulfamoyl)benzamide CAS No. 306289-55-4](/img/structure/B2797464.png)
N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-(dimethylsulfamoyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-(dimethylsulfamoyl)benzamide, also known as compound 1, is a novel small molecule inhibitor that has shown potential in various scientific research applications.
Scientific Research Applications
Therapeutic Applications
Thiophene and its substituted derivatives, such as “Oprea1_141730”, are a very important class of heterocyclic compounds that show interesting applications in the field of medicinal chemistry . They possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science .
Anti-Inflammatory Applications
Thiophene derivatives have been reported to have anti-inflammatory properties . This suggests that “Oprea1_141730” could potentially be used in the development of new anti-inflammatory drugs.
Anti-Psychotic Applications
Thiophene derivatives have also been reported to have anti-psychotic properties . This indicates that “Oprea1_141730” could be used in the development of new anti-psychotic medications.
Anti-Arrhythmic Applications
Thiophene derivatives have been found to have anti-arrhythmic properties . This suggests that “Oprea1_141730” could potentially be used in the treatment of arrhythmias.
Anti-Anxiety Applications
Thiophene derivatives have been reported to have anti-anxiety properties . This indicates that “Oprea1_141730” could be used in the development of new anti-anxiety medications.
Anti-Fungal Applications
Thiophene derivatives have been found to have anti-fungal properties . This suggests that “Oprea1_141730” could potentially be used in the development of new anti-fungal drugs.
Antioxidant Applications
Thiophene derivatives have been reported to have antioxidant properties . This indicates that “Oprea1_141730” could be used in the development of new antioxidant supplements.
Anti-Cancer Applications
Thiophene derivatives have been found to have anti-cancer properties . This suggests that “Oprea1_141730” could potentially be used in the development of new anti-cancer drugs.
Future Directions
properties
IUPAC Name |
N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-4-(dimethylsulfamoyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O3S2/c1-20(2)25(22,23)12-8-6-11(7-9-12)16(21)19-17-14(10-18)13-4-3-5-15(13)24-17/h6-9H,3-5H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVXMBONKQZOSPF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CCC3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.